Cas no 851715-31-6 (N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide)

• Product Name: N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• CAS No: 851715-31-6
• MF: C₂₆H₂₅N₃O₂S
• MW: 443.560604810715
• CID: 6170918
• PubChem ID: 4346346
• Update Time: 2025-10-30

N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide
• N-[2-[3-[2-(benzylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• N-(2-(3-((2-(benzylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• 851715-31-6
• F0617-0352
• N-[2-(3-{[(benzylcarbamoyl)methyl]sulfanyl}-1H-indol-1-yl)ethyl]benzamide
• AKOS024588008

• Inchi： 1S/C26H25N3O2S/c30-25(28-17-20-9-3-1-4-10-20)19-32-24-18-29(23-14-8-7-13-22(23)24)16-15-27-26(31)21-11-5-2-6-12-21/h1-14,18H,15-17,19H2,(H,27,31)(H,28,30)
• InChI Key： QCVBNFABYPRMCD-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC=CC=1)=O)C1=CN(CCNC(C2C=CC=CC=2)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 443.16674822g/mol
• Monoisotopic Mass: 443.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.4Ų

Additional information on N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide

Comprehensive Overview of N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide (CAS No. 851715-31-6)

The compound N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide (CAS No. 851715-31-6) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a benzamide core linked to an indole derivative via a methylsulfanyl bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in drug discovery and personalized medicine. N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide stands out due to its structural versatility and pharmacophore properties, which are critical for designing next-generation therapeutics. Its CAS No. 851715-31-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential role in addressing neurodegenerative diseases and inflammatory disorders. The indole moiety, a common feature in many natural products and drugs, is known for its bioactivity and ability to cross the blood-brain barrier. Coupled with the benzylcarbamoyl group, this molecule exhibits enhanced binding affinity to key enzymes and receptors, making it a subject of intense study in preclinical trials.

The synthesis of N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide involves multi-step organic reactions, including amide coupling and sulfur-based functionalization. These processes are optimized to ensure high yield and purity, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. Researchers often highlight its low cytotoxicity and favorable pharmacokinetic profile, which are critical for further development.

From an industrial perspective, the compound’s scalable synthesis and stability under physiological conditions make it a viable candidate for commercialization. Pharmaceutical companies are exploring its potential as a lead compound in the development of targeted therapies for conditions such as autoimmune diseases and cancer. Its mechanism of action is being elucidated through advanced techniques like X-ray crystallography and molecular docking simulations.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 851715-31-6 using environmentally friendly solvents and catalytic methods. This aligns with the growing emphasis on sustainable drug development and reduced carbon footprint in the pharmaceutical industry. The compound’s biodegradability and low ecotoxicity further enhance its appeal as a research-grade chemical.

For researchers and academicians, N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide represents a valuable tool for exploring signal transduction pathways and enzyme inhibition. Its patent landscape is also evolving, with several applications filed for its use in combination therapies and diagnostic agents. The compound’s synergistic effects with other bioactive molecules are under investigation, opening new avenues for multi-target drug design.

In summary, N-2-(3-{(benzylcarbamoyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide (CAS No. 851715-31-6) is a multifaceted compound with immense potential in modern pharmacology. Its unique chemical architecture, combined with its biological efficacy, positions it as a key player in the quest for innovative therapeutics. As research progresses, this molecule is expected to play a pivotal role in addressing some of the most pressing health challenges of our time.